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Compound of Interest

Compound Name: 7-Methoxy-4-methylquinoline

Cat. No.: B1314273

Essential Safety and Handling Guide for 7-Methoxy-
4-methylquinoline

This guide provides crucial safety and logistical information for the handling of 7-Methoxy-4-
methylquinoline in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure personal safety and proper
disposal.

Chemical Identifier:

Name: 7-Methoxy-4-methylquinoline

CAS Number: 6238-12-6

Molecular Formula: C11H11:NO

Molecular Weight: 173.21 g/mol [1]

Hazard Identification and GHS Classification

7-Methoxy-4-methylquinoline is classified as a hazardous substance. The following table
summarizes its GHS classifications:
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
Warning
Oral swallowed[1][2]
Skin H315: Causes
Corrosion/Irritatio 2 Warning skin irritation[1]
n (2]
Serious Eye H319: Causes
Damage/Eye 2A Warning serious eye
Irritation irritation[1]
Specific Target
Organ Toxicity — H335: May
Single Exposure 3 Warning cause respiratory

(Respiratory tract

irritation)

irritation[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedures being

performed.
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PPE Category Recommended Equipment

Chemical safety goggles are mandatory to
) protect against splashes. In situations with a
Eye and Face Protection ] ] ) ]
higher risk of splashing, a face shield should be

worn in addition to goggles.

- Gloves: Chemically resistant gloves, such as
nitrile or neoprene, should be worn. It is critical
to check the manufacturer's glove compatibility
data for the specific chemical and breakthrough
Skin Protection times. - Lab Coat/Gown: A clean lab coat or a
disposable gown should be worn to protect
against contamination. For procedures with a
higher risk of splashes or spills, a chemically

resistant apron or gown is recommended.

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors.[2] If a fume
Respiratory Protection hood is not available or if there is a risk of
generating aerosols, a NIOSH-approved
respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o Before starting any work, ensure that a substance-specific Safety Data Sheet (SDS) for 7-
Methoxy-4-methylquinoline has been reviewed.

o Designate a specific area for handling the compound, preferably within a chemical fume
hood.

o Assemble all necessary equipment and reagents.
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o Ensure that an emergency eyewash station and safety shower are readily accessible.

e Donning PPE:
o Put on all required personal protective equipment as outlined in the table above.
e Weighing and Transfer:

o If the compound is a solid, handle it carefully to avoid creating dust. Use a spatula or other
appropriate tool for transfers.

o Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure.

e During the Experiment:

o Keep all containers with 7-Methoxy-4-methylquinoline clearly labeled and sealed when
not in use.

o Avoid direct contact with the skin, eyes, and clothing.

o If heating the substance, ensure adequate ventilation to handle any fumes that may be
generated.

e Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent and cleaning agent.

o Properly remove and dispose of PPE. Gloves should be removed without touching the
outer surface.

Emergency Procedures

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20
minutes, occasionally lifting the upper and lower eyelids.[3][4][5][6][7] Seek immediate
medical attention.[3] If wearing contact lenses, remove them after initiating flushing.[5]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
soap and plenty of water.[3] If irritation persists, seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if respiratory symptoms persist.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical
attention.[2]

Disposal Plan

Proper disposal of 7-Methoxy-4-methylquinoline and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste 7-Methoxy-4-methylquinoline should be collected in a
clearly labeled, sealed, and appropriate hazardous waste container. Based on its chemical
structure as a quinoline derivative, it should be classified as hazardous waste.

o Contaminated Materials: All disposable items that have come into contact with the
compound, such as gloves, pipette tips, and paper towels, should be disposed of as
hazardous waste. Place these materials in a clearly labeled, sealed waste bag or container.

o Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and
arrange for pickup by a licensed chemical waste disposal company. Do not dispose of this
chemical down the drain or in regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points in the safe handling
workflow for 7-Methoxy-4-methylquinoline.
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Caption: Workflow for the safe handling of 7-Methoxy-4-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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